4-Bromo-6-fluoro-1,3-dihydro-2H-benzo[d]imidazol-2-one

• IUPAC Name: 4-bromo-6-fluoro-1,3-dihydrobenzimidazol-2-one
• InChI: InChI=1S/C7H4BrFN2O/c8-4-1-3(9)2-5-6(4)11-7(12)10-5/h1-2H,(H2,10,11,12)
• InChI Key: JXPSJWNAGSKHHA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1NC(=O)N2)Br)F
• Molecular Formula: C7H4BrFN2O
• Molecular Weight: 231.02 g/mol

Description

4-Bromo-6-fluoro-1,3-dihydro-2H-benzo[d]imidazol-2-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound is a heterocyclic organic molecule that contains both nitrogen and oxygen atoms in its structure. In

Mechanism of Action

The mechanism of action of 4-Bromo-6-fluoro-1,3-dihydro-2H-benzo[d]imidazol-2-one is not fully understood. However, it has been suggested that the compound may exert its biological effects by inhibiting the activity of certain enzymes or proteins involved in disease pathways.
Biochemical and Physiological Effects
Several studies have reported the biochemical and physiological effects of this compound. The compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been reported to exhibit anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines. In addition, this compound has been shown to have antiviral activity against certain viruses.

Advantages and Limitations for Lab Experiments

One advantage of using 4-Bromo-6-fluoro-1,3-dihydro-2H-benzo[d]imidazol-2-one in lab experiments is its potential to exhibit multiple biological activities. This allows researchers to explore its applications in different disease models. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to design targeted therapies.

Future Directions

There are several future directions for research on 4-Bromo-6-fluoro-1,3-dihydro-2H-benzo[d]imidazol-2-one. One direction is to explore its potential applications in the treatment of viral infections. Another direction is to investigate its mechanism of action and identify its target proteins or enzymes. Furthermore, researchers can synthesize and evaluate new derivatives of this compound to improve its biological activity and selectivity. Finally, future studies can focus on the development of targeted therapies based on the biological effects of this compound.
Conclusion
In conclusion, this compound is a heterocyclic organic molecule that has potential applications in the field of medicinal chemistry. Researchers have synthesized various derivatives of this compound and evaluated their biological activities against different diseases. The compound has shown anti-inflammatory, anti-tumor, and antiviral activities. However, its mechanism of action is not fully understood, which makes it difficult to design targeted therapies. Future research can explore its potential applications in the treatment of viral infections, investigate its mechanism of action, synthesize new derivatives, and develop targeted therapies based on its biological effects.

Synthesis Methods

The synthesis of 4-Bromo-6-fluoro-1,3-dihydro-2H-benzo[d]imidazol-2-one involves the reaction of 2-amino-4-bromo-6-fluorophenol with ethyl acetoacetate in the presence of acetic anhydride and glacial acetic acid. The reaction is carried out under reflux conditions for several hours, and the product is obtained as a yellow solid after purification by recrystallization.

Scientific Research Applications

4-Bromo-6-fluoro-1,3-dihydro-2H-benzo[d]imidazol-2-one has shown potential applications in the field of medicinal chemistry. It has been reported to exhibit anti-inflammatory, anti-tumor, and anti-viral activities. Researchers have synthesized various derivatives of this compound and evaluated their biological activities against different diseases.